molecular formula C12H16ClN B2615638 1,3-Dihydrospiro[indene-2,3'-pyrrolidine] hydrochloride CAS No. 2097996-29-5

1,3-Dihydrospiro[indene-2,3'-pyrrolidine] hydrochloride

Cat. No. B2615638
CAS RN: 2097996-29-5
M. Wt: 209.72
InChI Key: YYAYAHYUSPKYRB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1,3-Dihydrospiro[indene-2,3'-pyrrolidine] hydrochloride, also known as DSIP, is a synthetic compound derived from the indene group of compounds. DSIP is an agonist of the neuropeptide Y (NPY) receptor, and has been studied extensively in the field of neuroscience. DSIP has a wide range of applications in the laboratory, including its use in research related to the regulation of sleep, the study of the effects of stress on the body, and the study of the effects of different drugs on the central nervous system. DSIP has also been studied for its potential use in the treatment of anxiety and depression.

Scientific Research Applications

1,3-Dihydrospiro[indene-2,3'-pyrrolidine] hydrochloride has been studied extensively in the field of neuroscience. It has been used to study the effects of stress on the body, to study the effects of different drugs on the central nervous system, and to investigate the regulation of sleep. This compound has also been studied for its potential use in the treatment of anxiety and depression. In addition, this compound has been used in research related to learning and memory, and to investigate the effects of aging on the brain.

Mechanism of Action

1,3-Dihydrospiro[indene-2,3'-pyrrolidine] hydrochloride acts as an agonist of the neuropeptide Y (NPY) receptor, which is a G-protein coupled receptor (GPCR). When this compound binds to the receptor, it activates a signal transduction pathway that results in the activation of various intracellular signaling molecules, including adenylate cyclase, phospholipase C, and protein kinase A. These signaling molecules then activate downstream targets, which ultimately lead to the physiological effects of this compound.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of physiological effects. It has been shown to increase the release of dopamine and serotonin, two neurotransmitters that are involved in mood regulation. This compound has also been shown to increase the release of norepinephrine, a neurotransmitter involved in arousal and alertness. In addition, this compound has been shown to have anxiolytic and antidepressant effects, as well as to reduce stress-induced hyperactivity and to improve sleep.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 1,3-Dihydrospiro[indene-2,3'-pyrrolidine] hydrochloride in laboratory experiments is its stability. This compound is stable at room temperature and can be stored for long periods of time without significant degradation. In addition, this compound is relatively easy to synthesize, and can be synthesized in a variety of different ways. However, one of the major limitations of using this compound in laboratory experiments is its low solubility in water. This can make it difficult to use this compound in experiments that require aqueous solutions.

Future Directions

There are a number of potential future directions for research related to 1,3-Dihydrospiro[indene-2,3'-pyrrolidine] hydrochloride. One potential direction is to further investigate its potential therapeutic applications. This compound has been shown to have anxiolytic and antidepressant effects, and further research could investigate its potential use as a treatment for these conditions. In addition, further research could investigate the effects of this compound on other neurological conditions, such as Alzheimer's disease and Parkinson's disease. Finally, further research could investigate the effects of this compound on other physiological processes, such as appetite regulation and pain perception.

Synthesis Methods

1,3-Dihydrospiro[indene-2,3'-pyrrolidine] hydrochloride can be synthesized from the reaction of indene-2,3-dione with ethylenediamine hydrochloride in the presence of a base. The reaction proceeds in two steps: first, the indene-2,3-dione is reduced to indene-2,3-diol, and then the indene-2,3-diol is reacted with ethylenediamine hydrochloride to form this compound (this compound). The reaction is typically carried out in a polar solvent such as ethanol or methanol, at a temperature of approximately 70°C.

properties

IUPAC Name

spiro[1,3-dihydroindene-2,3'-pyrrolidine];hydrochloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H15N.ClH/c1-2-4-11-8-12(5-6-13-9-12)7-10(11)3-1;/h1-4,13H,5-9H2;1H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YYAYAHYUSPKYRB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CNCC12CC3=CC=CC=C3C2.Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H16ClN
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

209.71 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

2097996-29-5
Record name 1,3-dihydrospiro[indene-2,3'-pyrrolidine] hydrochloride
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.